Cas no 29095-25-8 (4(5H)-Thiazolone,2-amino-5-(2-furanylmethylene)-)

• Product Name: 4(5H)-Thiazolone,2-amino-5-(2-furanylmethylene)-
• CAS No: 29095-25-8
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 267711
• Update Time: 2024-01-27

4(5H)-Thiazolone,2-amino-5-(2-furanylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Thiazolone,2-amino-5-(2-furanylmethylene)-
• 2-amino-5-(furan-2-ylmethylidene)-1,3-thiazol-4-one

• Inchi： 1S/C8H6N2O2S/c9-8-10-7(11)6(13-8)4-5-2-1-3-12-5/h1-4H,(H2,9,10,11)/b6-4+
• InChI Key： NCXZSLKNRQCDMA-GQCTYLIASA-N
• SMILES： S1/C(=C/C2=CC=CO2)/C(=O)N=C1N

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9

Experimental Properties

• Density: 1.56
• Boiling Point: 360.4°Cat760mmHg
• Flash Point: 171.7°C
• Refractive Index: 1.726
• PSA: 68.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines